butyl 2-[2-(1-butoxy-1-oxopropan-2-yl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy]propanoate

• CAS No.: 2624133-89-5
• Molecular Formula: C26H32F3NO6
• Molecular Weight: 511.5

Description

Butyl 2-[2-(1-butoxy-1-oxopropan-2-yl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy]propanoate: is a complex organic compound characterized by its intricate molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multiple steps, starting with the preparation of the core ester structure. One common synthetic route includes the reaction of butanol with butyryl chloride to form butyl butyrate, followed by further reactions to introduce the trifluoromethyl group and the pyridine moiety12.

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity. Continuous flow chemistry and other advanced techniques may also be employed to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

• Oxidation: : Conversion of the ester group to a carboxylic acid.

• Reduction: : Reduction of the ester group to an alcohol.

• Substitution: : Replacement of the trifluoromethyl group with other functional groups.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO4) and chromic acid (H2CrO4).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

• Substitution: : Various nucleophiles and electrophiles can be employed depending on the desired substitution.

Major Products Formed

• Oxidation: : Formation of butyl butyrate carboxylic acid.

• Reduction: : Formation of butyl butyrate alcohol.

• Substitution: : Formation of derivatives with different functional groups replacing the trifluoromethyl group.

Scientific Research Applications

This compound has several applications in scientific research:

• Chemistry: : Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

• Biology: : Studied for its potential biological activity and interactions with biological molecules.

• Medicine: : Investigated for its therapeutic potential in drug development.

• Industry: : Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets and pathways. The trifluoromethyl group, in particular, can enhance the compound's binding affinity to certain receptors or enzymes, leading to its biological activity.

Comparison with Similar Compounds

This compound is unique due to its specific structural features, such as the trifluoromethyl group and the butoxy group. Similar compounds include:

• Butyl butyrate: : Similar ester structure but lacks the trifluoromethyl group.

• Trifluoromethylated pyridines: : Similar in having the trifluoromethyl group but differ in the ester and butoxy groups.

These compounds may have different properties and applications due to variations in their molecular structures.